LDR102

• Molecular Formula: C33H27N5O3
• Molecular Weight: 541.6 g/mol
• InChI: InChI=1S/C33H27N5O3/c1-21-4-5-25(16-24(21)7-6-23-14-15-34-32-29(23)18-35-37-32)33(39)36-26-10-13-28-30(19-38(2)31(28)17-26)22-8-11-27(12-9-22)41-20-40-3/h4-5,8-19H,20H2,1-3H3,(H,36,39)(H,34,35,37)
• InChIKey: JOSUWBQNUKVUJH-UHFFFAOYSA-N

LDR102 Compound Overview: A Potent Nonselective ROR1 Inhibitor

LDR102 (Compound 19h) is an indole derivative that functions as a potent inhibitor of the receptor tyrosine kinase-like orphan receptor 1 (ROR1) [1]. It demonstrates high binding affinity for the ROR1 kinase domain, with a reported Ki value of 0.10 µM . While LDR102 shows promise as a chemical probe for studying ROR1-dependent signaling, its utility is limited by significant off-target kinase activity. Primary literature identifies it as a critical early-stage scaffold whose moderate selectivity profile, particularly against kinases like c-Kit and AblT315I, prompted subsequent medicinal chemistry optimization campaigns to create more selective derivatives [2].

Non-selective ROR1 kinase domain inhibitor tool compound

Indole-scaffold baseline for medicinal chemistry optimization

Comparator for kinase selectivity profiling and off-target analysis

• [1] Zheng Q, Qiu X, Luo D, Ma H, Ming Y, Pu W, Ai M, He J, Peng Y. Optimization of 1-Methyl-3-(pyridin-3-yl)-1H-indol Derivatives as ROR1 Inhibitors with Improved Activity and Selectivity. J Med Chem. 2025 Jun 12;68(11):11188-11216. View Source
• [2] Zheng Q, Ma H, Luo D, et al. Structure-directing optimization of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzamide derivatives as selective receptor tyrosine kinase-like orphan receptor 1 (ROR1) inhibitors for cancer therapy. Eur J Med Chem. 2025 Sep 15;294:117755. View Source

Why Generic ROR1 Inhibitor Substitution Fails

The term 'ROR1 inhibitor' describes a diverse class of compounds with vastly different selectivity profiles, mechanisms, and target engagement domains, making simple substitution scientifically invalid. LDR102 is a specific chemical entity whose binding mode, off-target signature against kinases like c-Kit and AblT315I, and cellular potency profile are unique and directly tied to its indole scaffold [1]. For instance, substituting LDR102 with a more optimized analog like 24d would introduce a drastically different selectivity window, as 24d demonstrates high selectivity across a broad kinase panel, while LDR102 is known for its off-target effects [2]. Similarly, other ROR1 inhibitors like ARI-1 target the extracellular frizzled domain rather than the intracellular kinase domain, leading to entirely different functional consequences [3]. Therefore, direct procurement of LDR102 is essential for research requiring a potent but non-selective ROR1 inhibitor as a tool compound, a comparator for selectivity studies, or a defined starting point for further scaffold optimization.

Selective analog (24d)

Off-target profile and selectivity window may differ significantly from LDR102; potency context does not transfer directly.

Domain-targeting inhibitor (ARI-1)

Extracellular frizzled domain engagement produces different functional consequences than intracellular kinase binding.

Pan-kinase / alternative scaffolds

ROR1 inhibition signature and cellular response endpoints may not reproduce; require target-specific review.

• [1] Zheng Q, Ma H, Luo D, et al. Structure-directing optimization of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzamide derivatives as selective receptor tyrosine kinase-like orphan receptor 1 (ROR1) inhibitors for cancer therapy. Eur J Med Chem. 2025 Sep 15;294:117755. View Source
• [2] Zheng Q, Qiu X, Luo D, Ma H, Ming Y, Pu W, Ai M, He J, Peng Y. Optimization of 1-Methyl-3-(pyridin-3-yl)-1H-indol Derivatives as ROR1 Inhibitors with Improved Activity and Selectivity. J Med Chem. 2025 Jun 12;68(11):11188-11216. View Source
• [3] Liu X, et al. Novel ROR1 inhibitor ARI-1 suppresses the development of non-small cell lung cancer. Cancer Lett. 2019. View Source

Key Evidence: LDR102 vs. Optimized Analogs and Other ROR1 Inhibitors

ROR1 Kinase Inhibition Potency

LDR102 is a potent ROR1 inhibitor with a Ki of 0.10 µM, providing a strong baseline for kinase engagement . However, subsequent optimization of its scaffold led to the discovery of compound 24d, which exhibits significantly enhanced potency with an IC50 of 17.6 nM . This head-to-head comparison within the same research program demonstrates that while LDR102 is a foundational inhibitor, it is approximately 5.7-fold less potent than its optimized successor in direct kinase assays.

ROR1 Inhibition

Cross-study comparable

LDR102 Ki = 0.10 µM; 24d IC50 = 17.6 nM (~5.7× lower concentration in biochemical assay)

Supports baseline potency ranking within indole scaffold series.

Biochemical kinase assay; direct cross-study comparison may require normalization.

Evidence Dimension	ROR1 Inhibitory Potency (Ki vs. IC50)
Target Compound Data	Ki = 0.10 µM (100 nM)
Comparator Or Baseline	24d (Optimized analog): IC50 = 17.6 nM (0.0176 µM)
Quantified Difference	24d is approximately 5.7 times more potent
Conditions	Biochemical kinase assay (ROR1 kinase domain)

Why This Matters

This data positions LDR102 as a critical reference point for quantifying the improvement in target engagement achieved through medicinal chemistry efforts.

Off-Target Kinase Selectivity Profile

A primary differentiating factor for LDR102 is its demonstrable off-target activity, which limits its use in applications requiring high target specificity. The literature explicitly identifies that LDR102 exhibits inhibitory activity against kinases such as c-Kit and AblT315I [1]. In stark contrast, the optimized analog 24d was specifically engineered to overcome this liability and demonstrates high selectivity, with reports indicating >100-fold selectivity over a panel of 312 kinases [2] and cross-inhibition of the AblT315I mutant at <1% [3].

Kinase Selectivity

Cross-study comparable

LDR102 inhibits c-Kit and AblT315I; 24d >100-fold selectivity over 312 kinases

Off-target signature differentiates tool compound utility for selectivity controls.

Kinase panel screening; selectivity interpretation is context-dependent.

Evidence Dimension	Off-Target Kinase Profile
Target Compound Data	Confirmed off-target activity against c-Kit and AblT315I
Comparator Or Baseline	24d (Optimized analog): >100-fold selectivity over 312 kinases; <1% inhibition of AblT315I
Quantified Difference	Significant qualitative difference in selectivity window
Conditions	Kinase panel screening

Why This Matters

The off-target activity of LDR102 makes it a valuable tool for experiments designed to control for or study the effects of non-selective kinase inhibition, whereas 24d would be selected for high-confidence ROR1-dependent pharmacology.

• [1] Zheng Q, Qiu X, Luo D, Ma H, Ming Y, Pu W, Ai M, He J, Peng Y. Optimization of 1-Methyl-3-(pyridin-3-yl)-1H-indol Derivatives as ROR1 Inhibitors with Improved Activity and Selectivity. J Med Chem. 2025 Jun 12;68(11):11188-11216. View Source
• [2] 1-甲基-3-(吡啶-3-基)-1H-吲哚衍生物作为ROR1抑制剂的优化研究：提升抗肿瘤活性与选择性的突破. Ebiotrade. 2025. View Source
• [3] 1-甲基-3-(吡啶-3-基)-1H-吲哚衍生物作为ROR1抑制剂的优化研究：提升抗肿瘤活性与选择性的突破. Ebiotrade. 2025. View Source

Antiproliferative Activity in Cancer Cell Lines

LDR102 demonstrates antiproliferative activity across a panel of cancer cell lines known to express ROR1. In direct quantitative assays, LDR102 inhibits the proliferation of H1975, A549, and MDA-MB-231 cells with IC50 values of 0.36 µM, 1.37 µM, and 0.47 µM, respectively . This data serves as a benchmark; the more selective analog 24d shows improved cellular potency in the same cell lines with a tighter IC50 range of 0.47-0.64 µM .

Cell Proliferation

Cross-study comparable

LDR102 IC50: H1975 0.36 µM, A549 1.37 µM, MDA-MB-231 0.47 µM; 24d range 0.47–0.64 µM

Cell-model response context for ROR1-expressing cancer lines.

Cell-based assays; potency may reflect combined on/off-target effects.

Evidence Dimension	Cellular Antiproliferative Activity (IC50)
Target Compound Data	H1975: 0.36 µM; A549: 1.37 µM; MDA-MB-231: 0.47 µM
Comparator Or Baseline	24d (Optimized analog): A549 & H1975 & MDA-MB-231 IC50 range of 0.47-0.64 µM
Quantified Difference	24d shows a more consistent and narrower range of potency across cell lines
Conditions	Cell proliferation assay (H1975, A549, MDA-MB-231 cell lines)

Why This Matters

The specific cell line IC50 values for LDR102 are essential for researchers using it as a reference inhibitor to gauge on-target versus off-target cellular effects or to replicate specific experimental conditions from the literature.

Binding Domain: Intracellular Kinase vs. Extracellular Frizzled

LDR102's mechanism of action involves binding to the intracellular kinase domain of ROR1, as confirmed by SPR analysis showing a KD of 100 nM [1]. This is a fundamentally different binding mode from other ROR1 inhibitors like ARI-1, which is a specific inhibitor that targets the extracellular frizzled domain [2]. This distinction means the compounds are not interchangeable; they will have different effects on receptor conformation, downstream signaling, and potential for interference by extracellular ligands like Wnt5a.

Target Engagement

Class-level inference

LDR102 binds intracellular kinase domain (KD 100 nM); ARI-1 binds extracellular frizzled domain

Domain-specific mechanism distinguishes ROR1 signaling study design.

Functional assays; may alter Wnt5a ligand interference and pathway readouts.

Evidence Dimension	ROR1 Binding Domain
Target Compound Data	Binds to the intracellular kinase domain
Comparator Or Baseline	ARI-1: Binds to the extracellular frizzled domain
Quantified Difference	Qualitative difference in target engagement site
Conditions	Surface Plasmon Resonance (SPR) and functional assays

Why This Matters

Selecting LDR102 over a domain-selective alternative like ARI-1 is critical for studies focused on the intracellular kinase function of ROR1, or for investigating Wnt5a-independent signaling mechanisms.

• [1] ProbeChem. LDR102 (ROR1 inhibitor 19h) Technical Datasheet. View Source
• [2] Liu X, et al. Novel ROR1 inhibitor ARI-1 suppresses the development of non-small cell lung cancer. Cancer Lett. 2019. View Source

Ideal Research Applications for LDR102

Scaffold Optimization and Medicinal Chemistry Benchmarking

LDR102 is the definitive chemical starting point and benchmark for any medicinal chemistry program aimed at developing novel ROR1 inhibitors based on the indole scaffold. Its established Ki of 0.10 µM and well-characterized off-target profile against c-Kit and AblT315I provide a clear baseline against which to measure improvements in potency, selectivity, and physicochemical properties of newly synthesized analogs [1]. This is essential for quantifying the success of structure-activity relationship (SAR) studies.

Selectivity Control in Kinase Profiling

For target validation studies aiming to dissect the specific role of ROR1 in complex signaling networks, LDR102 serves as an essential 'non-selective' control compound. Its known off-target activity allows researchers to compare its cellular effects with those of highly selective inhibitors like 24d, thereby distinguishing ROR1-dependent phenotypes from effects mediated by other kinases such as c-Kit [2]. This comparative approach is critical for deconvoluting a drug target's true biological function.

Replicating Published Studies in Cancer Models

Numerous peer-reviewed studies have established the cellular activity of LDR102 in specific cancer models, including non-small cell lung cancer (H1975, A549) and breast cancer (MDA-MB-231) . Procuring LDR102 is mandatory for scientists who need to precisely replicate these published experimental conditions, use it as a positive control in these defined cell-based assays, or extend the findings from those specific research publications.

Intracellular ROR1 Kinase Signaling Research

Given its proven binding to the intracellular kinase domain of ROR1, LDR102 is the appropriate tool compound for studies focused exclusively on the kinase-dependent functions of this receptor [3]. This contrasts with agents like ARI-1 that bind the extracellular domain and may disrupt ligand-receptor interactions. Researchers investigating downstream phosphorylation events, such as AKT/mTOR or NF-κB signaling cascades that are directly regulated by ROR1's kinase activity, should specifically select LDR102 for their experiments.

Application

Selection Property

Validation Focus

Medicinal chemistry optimization

Indole-scaffold ROR1 inhibitor baseline

SAR-driven potency and selectivity review

Kinase selectivity profiling control

Non-selective ROR1 inhibitor reference

Off-target contribution to cellular phenotypes

Published cancer model replication

Cell-line-matched ROR1 inhibitor standard

Reproducibility of reported antiproliferative endpoints

Intracellular ROR1 signaling research

Kinase-domain-specific engagement

Downstream phosphorylation and pathway context

• [1] Zheng Q, Ma H, Luo D, et al. Structure-directing optimization of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzamide derivatives as selective receptor tyrosine kinase-like orphan receptor 1 (ROR1) inhibitors for cancer therapy. Eur J Med Chem. 2025 Sep 15;294:117755. View Source
• [2] Zheng Q, Qiu X, Luo D, Ma H, Ming Y, Pu W, Ai M, He J, Peng Y. Optimization of 1-Methyl-3-(pyridin-3-yl)-1H-indol Derivatives as ROR1 Inhibitors with Improved Activity and Selectivity. J Med Chem. 2025 Jun 12;68(11):11188-11216. View Source
• [3] ProbeChem. LDR102 (ROR1 inhibitor 19h) Technical Datasheet. View Source